1,1-Diphenyl-2-picrylhydrazyl 1,1-Diphenyl-2-picrylhydrazyl 2,2-Diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical and colorimetric probe for the detection of free radical scavengers. Upon reaction with antioxidants, DPPH turns from deep violet to yellow, which can be quantified by colorimetric detection at 515 nm as a measure of antioxidant capacity. DPPH has commonly been used to measure the antioxidant potential of plant extracts, foodstuffs, and pure compounds.
DPPH, known formally as 2,2-diphenyl-1-picrylhydrazyl, is a cell-permeable, stable free radical that is commonly used to evaluate the ability of compounds to act as free radical scavengers or hydrogen donors and to measure the antioxidant activity of tissue extracts. The reaction of DPPH with an antioxidant or reducing compound produces the corresponding hydrazine DPPH2, which can be followed by color change from purple (absorbance at 515-528 nm) to yellow. The details and limitations of analysis have been recently reviewed.
Brand Name: Vulcanchem
CAS No.: 1898-66-4
VCID: VC20810557
InChI: InChI=1S/C18H12N5O6/c24-21(25)15-11-16(22(26)27)18(17(12-15)23(28)29)19-20(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C18H12N5O6
Molecular Weight: 394.3 g/mol

1,1-Diphenyl-2-picrylhydrazyl

CAS No.: 1898-66-4

Cat. No.: VC20810557

Molecular Formula: C18H12N5O6

Molecular Weight: 394.3 g/mol

* For research use only. Not for human or veterinary use.

1,1-Diphenyl-2-picrylhydrazyl - 1898-66-4

Specification

Description 2,2-Diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical and colorimetric probe for the detection of free radical scavengers. Upon reaction with antioxidants, DPPH turns from deep violet to yellow, which can be quantified by colorimetric detection at 515 nm as a measure of antioxidant capacity. DPPH has commonly been used to measure the antioxidant potential of plant extracts, foodstuffs, and pure compounds.
DPPH, known formally as 2,2-diphenyl-1-picrylhydrazyl, is a cell-permeable, stable free radical that is commonly used to evaluate the ability of compounds to act as free radical scavengers or hydrogen donors and to measure the antioxidant activity of tissue extracts. The reaction of DPPH with an antioxidant or reducing compound produces the corresponding hydrazine DPPH2, which can be followed by color change from purple (absorbance at 515-528 nm) to yellow. The details and limitations of analysis have been recently reviewed.
CAS No. 1898-66-4
Molecular Formula C18H12N5O6
Molecular Weight 394.3 g/mol
Standard InChI InChI=1S/C18H12N5O6/c24-21(25)15-11-16(22(26)27)18(17(12-15)23(28)29)19-20(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
Standard InChI Key HHEAADYXPMHMCT-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)N(C2=CC=CC=C2)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES C1=CC=C(C=C1)N(C2=CC=CC=C2)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Appearance Assay:≥95%A crystalline solid

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